Cas no 811865-16-4 (3,4-Thiophenedicarboxylicacid, 2-amino-5-methyl-, 3,4-dimethyl ester)
811865-16-4 structure
Product Name:3,4-Thiophenedicarboxylicacid, 2-amino-5-methyl-, 3,4-dimethyl ester
CAS No:811865-16-4
MF:C9H11NO4S
MW:229.25294137001
CID:715343
PubChem ID:45098067
Update Time:2025-04-19
3,4-Thiophenedicarboxylicacid, 2-amino-5-methyl-, 3,4-dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- 3,4-Thiophenedicarboxylicacid, 2-amino-5-methyl-, 3,4-dimethyl ester
- 3,4-Thiophenedicarboxylicacid,2-amino-5-methyl-,dimethylester(9CI)
- dimethyl 2-amino-5-methylthiophene-3,4-dicarboxylate
- 3,4-thiophenedicarboxylic acid,2-amino-5-methyl-,dimethyl ester
- 811865-16-4
- SCHEMBL3059204
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- Inchi: 1S/C9H11NO4S/c1-4-5(8(11)13-2)6(7(10)15-4)9(12)14-3/h10H2,1-3H3
- InChI Key: WUXKGVMEMGGMDX-UHFFFAOYSA-N
- SMILES: S1C(=C(C(=O)OC)C(C(=O)OC)=C1C)N
Computed Properties
- Exact Mass: 229.04087901g/mol
- Monoisotopic Mass: 229.04087901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 107Ų
3,4-Thiophenedicarboxylicacid, 2-amino-5-methyl-, 3,4-dimethyl ester Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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